Cas no 1807152-96-0 (2-Amino-6-bromo-4-(trifluoromethyl)benzylamine)

• Product Name: 2-Amino-6-bromo-4-(trifluoromethyl)benzylamine
• CAS No: 1807152-96-0
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 4970406
• Update Time: 2023-08-24

2-Amino-6-bromo-4-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-4-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8BrF3N2/c9-6-1-4(8(10,11)12)2-7(14)5(6)3-13/h1-2H,3,13-14H2
• InChI Key： BOQNVRITSKKTPG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 52